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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

chlorodiisopropylphosphine (C₆H₁₄ClP), a highly reactive organophosphorus compound

utilized in organic synthesis, particularly as a precursor to phosphine ligands for metal

catalysts.[1][2] Due to its hazardous properties, strict adherence to safety protocols is

imperative to mitigate risks in the laboratory.

Hazard Identification and Classification
Chlorodiisopropylphosphine is classified as a hazardous substance with the following

primary concerns:

Flammability: It is a highly flammable liquid and vapor.[3] It has a low flash point and its

vapors can form explosive mixtures with air.[4]

Corrosivity: It causes severe skin burns and eye damage.[3]

Reactivity: It reacts with water, releasing toxic and corrosive hydrogen chloride gas.[4][5] It is

also sensitive to air and moisture.[4]

Toxicity: While specific toxicity data is limited, it is considered toxic and harmful if swallowed,

inhaled, or absorbed through the skin.[4][5] The substance is also noted for its stench.[4]

GHS Hazard Classification:
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Pictogram GHS Classification Signal Word Hazard Statement

GHS02: Flame
Flammable liquids

(Category 2)[3]
Danger[3][6]

H225: Highly

flammable liquid and

vapor.[3]

GHS05: Corrosion

Skin

Corrosion/Irritation

(Category 1B)[3]

H314: Causes severe

skin burns and eye

damage.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of chlorodiisopropylphosphine is

provided below for quick reference.

Property Value Source(s)

Molecular Formula C₆H₁₄ClP [3][5]

Molar Mass 152.60 g/mol [3][5]

Appearance Colorless to light yellow liquid [1][2][5]

Density 0.959 g/mL at 25 °C [5][6]

Boiling Point
46-47 °C at 10 mmHg69 °C at

33 mmHg158 °C (literature)
[5][1][7][2]

Flash Point
3 °C / 37.4 °F (closed cup)4 °C

/ 39.2 °F (closed cup)
[4]

Refractive Index n20/D 1.475 (literature) [1][6]

Solubility Reacts with water [5]

CAS Number 40244-90-4 [3][5]

IUPAC Name

Di(propan-2-yl)phosphinous

chloridechloro-di(propan-2-

yl)phosphane

[5][3]
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Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling

chlorodiisopropylphosphine.

Protection Type Specification Rationale and Sources

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z.87.1 standard.

A face shield is required when

there is a risk of explosion or

significant splash hazard.[8]

To protect against severe eye

damage and burns.[4][8]

Skin and Body Protection

A flame-resistant lab coat must

be worn.[9][10] Wear

appropriate protective gloves

(double nitrile gloves may be

sufficient for small quantities,

but fire-resistant gloves are

recommended for larger

quantities) and clothing to

prevent skin exposure.[8][9]

[10] Fully enclosed shoes are

mandatory.[11]

To protect against severe skin

burns and absorption.[4][8]

Synthetic clothing should be

avoided as it can melt to the

skin.[10][12]

Respiratory Protection

Work must be conducted in a

certified chemical fume hood

or a glove box to avoid

inhalation of vapors.[4][8] If

exposure limits are exceeded,

a NIOSH/MSHA approved

respirator should be used.[4]

To prevent respiratory irritation

and potential toxicity from

inhalation.[4]

Experimental Protocols: Safe Handling and Use
Due to its pyrophoric and water-reactive nature, chlorodiisopropylphosphine must be

handled with extreme care under an inert atmosphere (e.g., nitrogen or argon).[9][11]
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General Precautions:

Never work alone when handling this reagent.[9][11]

Ensure that a safety shower and eyewash station are readily accessible (within 10 seconds

travel time).[8]

Remove all flammable materials and sources of ignition from the work area.[4][8]

All glassware and equipment must be thoroughly dried and purged with an inert gas before

use.[10][12]

Protocol for Transferring with a Syringe (for volumes <10 mL):

Preparation: Secure the reagent bottle in a secondary container and clamp it to a stand to

prevent tipping.[10][11] Purge a dry syringe of appropriate size (at least double the capacity

of the volume to be transferred) with inert gas.[10]

Inert Gas Purge: Puncture the septum of the reagent bottle with a needle connected to an

inert gas line to maintain a positive pressure.

Withdrawal: Insert the purged syringe needle through the septum into the liquid. Slowly

withdraw the desired volume of chlorodiisopropylphosphine.

Transfer: Carefully withdraw the syringe and immediately insert the needle into the reaction

vessel, which should also be under an inert atmosphere. Slowly dispense the reagent.

Quenching: Immediately after use, rinse the syringe and needle by drawing up an inert

solvent (like hexane) and discharging the diluted solution into a quenching bath of

isopropanol.[8]

Protocol for Transferring with a Double-Tipped Needle (Cannula) (for volumes >10 mL):

Setup: The reaction vessel must be equipped with a septum and be under a positive

pressure of inert gas vented through an oil bubbler. The reagent bottle should also be fitted

with a septum and connected to an inert gas source.
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Pressurization: Ensure a slightly higher inert gas pressure in the reagent bottle than in the

reaction vessel. This can be achieved by adjusting the gas flow or the depth of the bubbler

needle.

Transfer: Insert one end of the double-tipped needle through the septum into the headspace

of the reaction vessel. Insert the other end through the septum of the reagent bottle so that

the tip is below the liquid level. The pressure difference will cause the liquid to flow from the

reagent bottle to the reaction vessel.

Completion: Once the desired volume is transferred, raise the needle in the reagent bottle

above the liquid level to stop the flow. Then, remove the needle from the reaction vessel,

followed by the reagent bottle.

Cleaning: Flush the double-tipped needle with an inert solvent and quench the washings in

isopropanol.[8]

Storage and Disposal Procedures
Storage:

Store chlorodiisopropylphosphine in its original container under an inert atmosphere.[9]

[10]

Keep the container tightly closed and store in a cool, dry, and well-ventilated area designated

for flammable and corrosive materials.[2][4] Recommended storage temperature is between

2 - 8 °C.[2]

Store away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents and water.[4][8]

The reagent bottle should be kept in a secondary container.[11]

Disposal:

Never dispose of excess chlorodiisopropylphosphine by pouring it down the drain or

mixing it with other waste chemicals.
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Small amounts of residual reagent in "empty" containers must be neutralized before

disposal.[9][12]

Quenching Protocol:

In a chemical fume hood, dilute the residual chlorodiisopropylphosphine with an inert,

high-boiling solvent like heptane or toluene.

Place the diluted solution in a flask equipped with a stirrer and an addition funnel, and cool

it in an ice bath.

Slowly add a quenching agent, such as isopropanol, dropwise with vigorous stirring.[8]

After the reaction has subsided, slowly add water to ensure complete hydrolysis.

The resulting aqueous solution should be neutralized and disposed of as hazardous waste

according to local, state, and federal regulations.[4][13]

Emergency Procedures
First Aid Measures:

Inhalation: Immediately move the victim to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.[4]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. A safety shower should be used if available.

[4][12] Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[4] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[4] Seek immediate medical attention.[4]

Fire Fighting Measures:
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Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or dry sand.

Alcohol-resistant foam may also be used.[4]

Unsuitable Extinguishing Media:DO NOT USE WATER.[4] Using water will result in a violent

reaction and the release of flammable and corrosive gases.

Specific Hazards: The substance is highly flammable and reacts with water. Vapors may

travel to an ignition source and flash back. Containers may explode when heated.[4]

Hazardous combustion products include carbon oxides, phosphorus oxides, phosphine, and

hydrogen chloride gas.[4]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling

chlorodiisopropylphosphine, from initial planning to emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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